Cas no 7241-11-4 (Meglumine Metrizoate)

Meglumine Metrizoate structure
Meglumine Metrizoate structure
Product Name:Meglumine Metrizoate
CAS No:7241-11-4
MF:C19H28I3N3O9
MW:823.153742790222
CID:977120
PubChem ID:10056264
Update Time:2025-04-19

Meglumine Metrizoate Chemical and Physical Properties

Names and Identifiers

    • methylglucamine metrizoate
    • Meglumine Metrizoate
    • 3-(acetylamino)-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid - 1-deoxy-1-(methylamino)hexitol (1:1)
    • 3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
    • Isopaque coronar
    • Q27288154
    • SCHEMBL1237977
    • Metrizoate meglumine
    • RJY6JR42WQ
    • Metrizoate de methylglucamine
    • Metrizoate de methylglucamine [French]
    • EINECS 230-641-3
    • MEGLUMINE METRIZOATE [MART.]
    • 1-Deoxy-1-(methylamino)-D-glucitol 3-(acetylamino)-5-(acetylmethylamino)-2,4,6-triiodobenzoate
    • 1-Deoxy-1-(methylamino)-D-glucitol 3-(acetylamino)-5-(acetyl methylamino)-2,4,6-triiodobenzoate(salt) mixt. with 3-(acetylamino)-5-(acetylmethylamino)-2,4,6,- triiodobenzoic acid calcium salt (2:1)
    • UNII-RJY6JR42WQ
    • MEGLUMINE METRIZOATE [ORANGE BOOK]
    • Isopaque cerebral
    • CHEMBL1200353
    • MEGLUMINE METRIZOATE [WHO-DD]
    • D-Glucitol, 1-deoxy-1-(methylamino)-, 3-acetamido-5-(N-methylacetamido)-2,4,6-triiodobenzoate (salt)
    • 7241-11-4
    • 3-acetamido-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
    • Inchi: 1S/C12H11I3N2O4.C7H17NO5/c1-4(18)16-10-7(13)6(12(20)21)8(14)11(9(10)15)17(3)5(2)19;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-3H3,(H,16,18)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
    • InChI Key: TXKOGNLDVKUFSI-WZTVWXICSA-N
    • SMILES: IC1C(=C(C(C(=O)O)=C(C=1N(C(C)=O)C)I)I)NC(C)=O.O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

  • Exact Mass: 822.896
  • Monoisotopic Mass: 822.896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 582
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 200A^2

Experimental Properties

  • Density: 1.404
  • Boiling Point: 409.7°C at 760 mmHg
  • Flash Point: 185.1°C
  • Refractive Index: 1.619

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